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Introduction

Experimental Autoimmune Encephalomyelitis (EAE) is the most widely used animal model for
the human inflammatory demyelinating disease of the central nervous system (CNS), multiple
sclerosis (MS).[1][2][3] EAE is characterized by CNS inflammation, demyelination, and axonal
damage, leading to progressive paralysis.[1][4] The model is instrumental in understanding the
pathogenesis of autoimmunity and for evaluating potential therapeutic agents.[1] AS-604850 is
a selective, ATP-competitive inhibitor of phosphoinositide 3-kinase gamma (PI3Ky) with an
IC50 of 250 nM.[5][6] PI3KYy is a key component in chemokine-mediated signaling pathways
that regulate the migration, proliferation, and activation of inflammatory cells.[7] This document
provides detailed protocols for the induction of EAE in C57BL/6 mice and the therapeutic
application of AS-604850, along with expected outcomes and relevant signaling pathways.

Data Presentation
Table 1: In Vitro Inhibitory Activity of AS-604850
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Isoform IC50 (pM)
PI3Ky 0.25
PI3Ka 4.5

PI3KB >20
PI3K& >20

Data compiled from publicly available

information.[6]

Duration of Peak Mean Clinical
Treatment Group Reference

Treatment Score
EAE + Vehicle

7 days ~3.5 [7]
(DMSO)
EAE + AS-604850

7 days ~2.0 [7]
(7.5 mg/kg/day)
EAE + Vehicle

14 days ~3.0 [7]
(DMSO0)
EAE + AS-604850

14 days ~1.5 [7]

(7.5 mg/kg/day)

Clinical scores are
approximated from
graphical data
presented in the cited
literature. Scoring is

based on a 0-5 scale.

[7]

Table 3: Cellular and Histological Effects of AS-604850 in
EAE Spinal Cord (Day 8 post-onset)
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Parameter EAE + Vehicle EAE + AS-604850 Reference
Macrophage

Infiltration (ED1+ High Significantly Reduced [7]

cells)

T-cell Infiltration

High Significantly Reduced 7
(CD3+ cells) g g Y 7l

Observations are
gualitative summaries

from the cited study.

[7]

Table 4: Myelination and Axonal Density in EAE Spinal
Cord (Day 25 post-onset)

Parameter EAE + Vehicle EAE + AS-604850 Reference
Myelination (MBP
o Reduced Enhanced [7]
staining)
Axon Number (NF
Reduced Increased [7]

staining)

Observations are
gualitative summaries

from the cited study.
[7]

Experimental Protocols
l. Induction of Chronic EAE in C57BL/6 Mice

This protocol is for the active induction of EAE using Myelin Oligodendrocyte Glycoprotein
(MOG) 35-55 peptide.[1][8]

Materials:

e Female C57BL/6 mice, 9-13 weeks old[1]
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 MOG35-55 peptide (e.g., Hooke Kit™ MOG35-55/CFA Emulsion PTX)[1][2]

o Complete Freund's Adjuvant (CFA) containing Mycobacterium tuberculosis

o Pertussis toxin (PTX)

e Phosphate-buffered saline (PBS)

« Isoflurane for anesthesia[1]

Procedure:

o Acclimatization: Acclimate mice for at least 7 days prior to the start of the experiment.[1]

e Day 0: Immunization:

o Anesthetize mice using isoflurane.

o Inject 0.1 mL of the MOG35-55/CFA emulsion subcutaneously into the flank.

e Day 0 & Day 1: Pertussis Toxin Administration:

o Approximately 2 hours after immunization on Day 0, administer the first dose of PTX
intraperitoneally (i.p.).[1]

o On Day 1 (approximately 24 hours after the first dose), administer the second dose of PTX
i.p.[1]

e Monitoring:

o Begin daily monitoring of the mice for clinical signs of EAE starting around day 7 post-
immunization.

o Weigh the mice and record their clinical scores daily. EAE typically develops between 8
and 18 days after immunization.[1]

o Provide supportive care as needed, such as placing food and water on the cage floor for
paralyzed animals.[9]
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EAE Clinical Scoring:

¢ 0: No clinical signs

e 1: Limp tail

e 2: Hind limb weakness

e 3: Complete hind limb paralysis

e 4: Hind limb paralysis and forelimb weakness

e 5: Moribund or dead

Il. Therapeutic Treatment with AS-604850

This protocol describes the therapeutic administration of AS-604850 after the onset of clinical
EAE symptoms.

Materials:

e AS-604850

e Vehicle (e.g., Dimethyl sulfoxide - DMSO)
o Appropriate diluent for injection (e.g., PBS)
Procedure:

o Preparation of AS-604850 Solution: Prepare a stock solution of AS-604850 in DMSO.
Further dilute to the final working concentration for injection.

o Treatment Initiation: Begin treatment one day after the onset of clinical EAE symptoms.[7]

o Administration: Administer AS-604850 at a dose of 7.5 mg/kg/day via an appropriate route
(e.g., intraperitoneal injection).[7]

o Treatment Duration: Continue daily administration for the desired treatment period (e.g., 7 or
14 days).[7]
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o Control Group: Administer an equivalent volume of the vehicle (DMSO) to the control group
of EAE mice.

e Continued Monitoring: Continue daily monitoring of clinical scores and body weight for all
groups throughout the treatment period and beyond to assess disease progression and
recovery.

Mandatory Visualization
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Caption: Experimental workflow for EAE induction and therapeutic treatment with AS-604850.
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Caption: PI3Ky signaling pathway and the inhibitory action of AS-604850.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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